
Aluminum Lactate vs. Zinc Lactate: A
Comparative Guide to Properties and

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties, biological

effects, and applications of aluminum lactate and zinc lactate. The information is intended to

assist researchers, scientists, and drug development professionals in selecting the appropriate

compound for their specific needs. All quantitative data is summarized in tables, and detailed

experimental methodologies for key cited experiments are provided.

Physicochemical Properties
A summary of the key physicochemical properties of aluminum lactate and zinc lactate is

presented in Table 1. Both compounds are organic salts of lactic acid and appear as white

powders. A notable difference lies in their solubility in water, with aluminum lactate exhibiting

higher solubility than zinc lactate.
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Property Aluminum Lactate Zinc Lactate

Chemical Formula Al(C₃H₅O₃)₃[1] Zn(C₃H₅O₃)₂[2]

Molar Mass 294.19 g/mol [1] 245.5 g/mol [2]

Appearance White powder[1][3]
White to almost white fine

powder[2][4]

Solubility in Water
Soluble (> 100 g/L at 20°C)[5]

[6]

L(+)-zinc lactate: 4.22 g/100g

solution at 10°C, 12.16 g/100g

solution at 80°C. DL(±)-zinc

lactate: 1.21 g/100g solution at

10°C, 6.62 g/100g solution at

80°C.[7]

pH (1% solution) Approximately 3.0 - 4.0[8][9] Approximately 6.0[10]

Stability
Stable under normal storage

conditions.[11][12]

Good chemical stability when

stored in sealed containers

protected from moisture.[13]

Experimental Protocol: Determination of Solubility
The solubility of lactate salts can be determined by preparing saturated solutions at a specific

temperature and measuring the concentration of the dissolved salt.

Materials:

Lactate salt (aluminum lactate or zinc lactate)

Deionized water

Constant temperature water bath or incubator

Analytical balance

Volumetric flasks

Centrifuge
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Analytical method for quantifying the metal ion (e.g., Atomic Absorption Spectroscopy - AAS,

Inductively Coupled Plasma - Optical Emission Spectrometry - ICP-OES)

Procedure:

An excess amount of the lactate salt is added to a known volume of deionized water in a

sealed container.

The container is placed in a constant temperature water bath and agitated for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, the solution is centrifuged to separate the undissolved solid.

A known volume of the clear supernatant is carefully withdrawn, diluted appropriately, and

analyzed for its metal ion concentration using a validated analytical technique like AAS or

ICP-OES.

The solubility is then calculated and expressed as grams of salt per 100 mL or 100 g of

solvent.[7][14]

Biological Properties and Bioavailability
Aluminum lactate and zinc lactate exhibit distinct biological effects, largely dictated by the

properties of the respective metal ions.
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Biological Aspect Aluminum Lactate Zinc Lactate

Primary Biological Role
No essential biological role;

can be toxic.

Essential trace element

involved in numerous

enzymatic and cellular

functions.[15]

Bioavailability

Poorly absorbed, but

absorption can be enhanced

by citrate.

Generally high bioavailability,

especially compared to

inorganic zinc sources like zinc

oxide.[4][15][16]

Key Biological Effects

Neurotoxicity, potential link to

neurodegenerative diseases,

skin astringent and antiseptic.

[17][18][19]

Antioxidant, improves intestinal

function, enhances immune

response, promotes growth.[2]

[16][20]

Experimental Protocol: Assessment of Relative
Bioavailability (In Vitro)
An in vitro digestion model can be used to estimate the relative bioaccessibility of different

metal salts, which is an indicator of bioavailability.

Materials:

Simulated gastric fluid (SGF)

Simulated intestinal fluid (SIF)

Dialysis tubing (with an appropriate molecular weight cut-off)

Shaking water bath at 37°C

pH meter

Analytical method for metal ion quantification (AAS or ICP-OES)

Procedure:
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A known amount of the metal lactate is subjected to a sequential digestion process, first in

SGF and then in SIF, mimicking the conditions in the human gastrointestinal tract.

During the intestinal digestion phase, a dialysis bag containing a buffer is placed in the

digestion mixture. The amount of the metal ion that crosses the dialysis membrane

represents the soluble and potentially absorbable fraction.

Samples are collected from the dialysate at different time points.

The concentration of the metal ion in the dialysate is measured using AAS or ICP-OES.

The percentage of the dialyzed metal relative to the initial amount provides an estimate of its

bioaccessibility.[21]

Applications
The differing properties of aluminum lactate and zinc lactate lead to their use in distinct

applications.
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Application Area Aluminum Lactate Zinc Lactate

Pharmaceuticals & Personal

Care

Topical astringent, antiseptic,

and antiperspirant in

dermatological and cosmetic

products.[1][18] Used to treat

skin inflammation, itching, and

stinging.[18]

Ingredient in dental care

products (toothpaste,

mouthwash) to reduce plaque

and tartar.[2][4] Used in skin

care for its antimicrobial and

anti-inflammatory properties.

[18]

Food Industry
Not typically used as a food

additive.

Used as a zinc supplement

and food fortifier in various

food products and dietary

supplements.[4][9]

Animal Nutrition Not used in animal feed.

Supplement in animal feed to

improve growth performance,

intestinal health, and immune

function.[16][20]

Industrial

Used as a mordant in the

textile industry and as a

precursor for sol-gel synthesis

of alumina-based materials.[1]

Limited industrial applications

compared to aluminum lactate.

Signaling Pathways and Mechanisms of Action
Aluminum Lactate: Neurotoxic Mechanisms
Aluminum is a known neurotoxin, and its lactate salt can contribute to these effects. While a

specific signaling pathway for aluminum lactate is not as well-defined as for zinc lactate, its

neurotoxicity is understood to involve multiple mechanisms. Aluminum can cross the blood-

brain barrier and accumulate in the brain, leading to oxidative stress, neuroinflammation, and

apoptosis of neuronal cells.[17][19][22][23]
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Caption: Proposed mechanisms of aluminum lactate neurotoxicity.

Zinc Lactate: AMPK-Nrf2-p62 Signaling Pathway
Zinc lactate has been shown to exert its antioxidant effects by activating the AMP-activated

protein kinase (AMPK)-nuclear factor erythroid 2-related factor 2 (Nrf2)-p62 signaling pathway.

This pathway plays a crucial role in cellular defense against oxidative stress.
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Caption: Zinc lactate activates the AMPK-Nrf2-p62 antioxidant pathway.
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Experimental Protocol: Western Blotting for AMPK-Nrf2-
p62 Pathway Activation
Western blotting can be used to determine the protein expression levels of key components of

the AMPK-Nrf2-p62 pathway.

Materials:

Cell culture reagents

Zinc lactate

Protein lysis buffer

Protein assay kit

SDS-PAGE gels

PVDF membranes

Primary antibodies (e.g., anti-phospho-AMPK, anti-AMPK, anti-Nrf2, anti-p62, anti-Keap1,

anti-β-actin)

HRP-conjugated secondary antibodies

Chemiluminescence detection reagent

Imaging system

Procedure:

Cells (e.g., intestinal epithelial cells) are treated with zinc lactate for a specified time.

Cells are lysed, and the total protein concentration is determined.

Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to

a PVDF membrane.
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The membrane is blocked and then incubated with specific primary antibodies against the

target proteins.

After washing, the membrane is incubated with an appropriate HRP-conjugated secondary

antibody.

The protein bands are visualized using a chemiluminescence detection system, and the

band intensities are quantified to determine the relative protein expression levels.[20]

Conclusion
Aluminum lactate and zinc lactate are distinct compounds with different properties and

applications. Aluminum lactate's utility is primarily in topical applications as an astringent and

antiseptic, with its systemic use limited by the neurotoxic potential of aluminum. In contrast,

zinc lactate is a highly bioavailable source of the essential mineral zinc, with beneficial

applications in nutrition, dental care, and animal health, largely attributed to its antioxidant and

immune-supporting functions. The choice between these two compounds should be guided by

the specific application and a clear understanding of their respective biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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